tert-Butyl 6-methyl-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate

• IUPAC Name: tert-butyl 5-methylspiro[1,2-dihydroindene-3,4'-piperidine]-1'-carboxylate
• InChI: InChI=1S/C19H27NO2/c1-14-5-6-15-7-8-19(16(15)13-14)9-11-20(12-10-19)17(21)22-18(2,3)4/h5-6,13H,7-12H2,1-4H3
• InChI Key: FQBPMSCUQVUXFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CCC23CCN(CC3)C(=O)OC(C)(C)C)C=C1
• Molecular Formula: C19H27NO2
• DSSTOX Substance ID: DTXSID201127700
• Molecular Weight: 301.4 g/mol
• CAS RN: 1160247-36-8

Description

The compound is a spiro compound, which is a type of compound where two rings share a single atom. The spiro atom here is a quaternary carbon atom. The compound also contains a tert-butyl group, which is a common substituent in organic chemistry.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques such as NMR, IR, and mass spectrometry. Unfortunately, without specific data for this compound, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactivity of a compound depends on its functional groups. In this case, the compound contains a carboxylate ester group, which is known to undergo reactions such as hydrolysis and transesterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure and functional groups. For example, the presence of the tert-butyl group might increase the compound’s hydrophobicity.

Scientific Research Applications

Human Exposure and Environmental Impact

• Synthetic Phenolic Antioxidants and Biomonitoring : Synthetic phenolic antioxidants (SPAs), including 2,6-di-tert-butyl-4-hydroxytoluene (butylated hydroxytoluene, BHT), are used in various consumer products. Their presence has been identified in human urine samples, suggesting human exposure. BHT and its metabolites were found in significant concentrations, indicating the widespread use and human exposure to these compounds (Wang & Kannan, 2019).
• Biotransformation of Compounds : The biotransformation of compounds like tert-butylphenol-formaldehyde resin has been studied, indicating that certain monomers can elicit allergic reactions in humans. This points to the complex interaction and transformation of tert-butyl related compounds within biological systems (Zimerson & Bruze, 2002).

Pharmacokinetics and Metabolism

• Metabolism Studies in Pharmaceuticals : Terfenadine, a compound structurally related due to the presence of piperidine, undergoes significant biotransformation in humans. Studies revealed that most of the administered dose undergoes metabolism, with fecal excretion accounting for a substantial portion. Such studies provide insights into the metabolism and disposition of compounds with similar structures (Garteiz et al., 1982).

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and toxicity. Ester compounds, for example, are generally considered low in toxicity, but they can be irritants and should be handled with care.